Cas no 894671-34-2 ((3Z)-1-benzyl-3-{(3,4-difluorophenyl)aminomethylidene}-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione)

(3Z)-1-benzyl-3-{(3,4-difluorophenyl)aminomethylidene}-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione structure

894671-34-2 structure

Product Name:(3Z)-1-benzyl-3-{(3,4-difluorophenyl)aminomethylidene}-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione

CAS No:894671-34-2

MF:C₂₀H₁₄F₂N₂O₃S₂

MW:432.463569164276

CID:5422676

Update Time:2023-11-21

(3Z)-1-benzyl-3-{(3,4-difluorophenyl)aminomethylidene}-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione Chemical and Physical Properties

Names and Identifiers

- (3Z)-1-benzyl-3-[(3,4-difluoroanilino)methylidene]-2,2-dioxothieno[3,2-c]thiazin-4-one
- (3Z)-1-benzyl-3-{(3,4-difluorophenyl)aminomethylidene}-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione
- Inchi： 1S/C20H14F2N2O3S2/c21-15-7-6-14(10-16(15)22)23-11-18-19(25)20-17(8-9-28-20)24(29(18,26)27)12-13-4-2-1-3-5-13/h1-11,23H,12H2/b18-11-
- InChI Key： HFWYJGIRZUWBJY-WQRHYEAKSA-N
- SMILES： S1(=O)(=O)/C(=C\NC2=CC=C(F)C(F)=C2)/C(=O)C2SC=CC=2N1CC1=CC=CC=C1

Computed Properties

Exact Mass: 432.041
Monoisotopic Mass: 432.041
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 29
Rotatable Bond Count: 4
Complexity: 749
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 103A^2

(3Z)-1-benzyl-3-{(3,4-difluorophenyl)aminomethylidene}-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione Pricemore >>

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